Cas no 37031-27-9 (2-[(thian-4-yl)amino]ethan-1-ol)

• Product Name: 2-[(thian-4-yl)amino]ethan-1-ol
• CAS No: 37031-27-9
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• MDL: MFCD12187150
• CID: 5280609
• PubChem ID: 43394812
• Update Time: 2026-03-09

2-[(thian-4-yl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(tetrahydro-2H-thiopyran-4-yl)amino]-
• 2-((Tetrahydro-2h-thiopyran-4-yl)amino)ethan-1-ol
• 2-[(thian-4-yl)amino]ethan-1-ol

• MDL： MFCD12187150
• Inchi： 1S/C7H15NOS/c9-4-3-8-7-1-5-10-6-2-7/h7-9H,1-6H2
• InChI Key： XSSBCZGTVRBHRV-UHFFFAOYSA-N
• SMILES： C(O)CNC1CCSCC1

Additional information on 2-[(thian-4-yl)amino]ethan-1-ol

Recent Advances in the Study of 2-[(thian-4-yl)amino]ethan-1-ol (CAS: 37031-27-9): A Comprehensive Research Brief

2-[(thian-4-yl)amino]ethan-1-ol (CAS: 37031-27-9) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thian-4-yl and ethanolamine moieties, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The synthesis of 2-[(thian-4-yl)amino]ethan-1-ol has been optimized in recent years, with several studies reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its pharmacological activity. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its formulation and delivery in therapeutic settings.

Pharmacological investigations have revealed that 2-[(thian-4-yl)amino]ethan-1-ol exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A preclinical study conducted in 2024 demonstrated its potential as an adjunct therapy for neuropsychiatric disorders, such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently was a key finding, underscoring its suitability for central nervous system (CNS) targeting.

In addition to its CNS effects, recent research has explored the compound's anti-inflammatory and antioxidant properties. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-[(thian-4-yl)amino]ethan-1-ol could inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential application in treating chronic inflammatory diseases. These findings are particularly relevant given the increasing prevalence of such conditions globally.

Despite these promising results, challenges remain in the clinical translation of 2-[(thian-4-yl)amino]ethan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 2-[(thian-4-yl)amino]ethan-1-ol (CAS: 37031-27-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and recent advancements in synthesis and characterization highlight its potential for addressing unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.